Cas no 313483-88-4 (N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide)

• Product Name: N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide
• CAS No: 313483-88-4
• MF: C₂₀H₁₃N₃O₄S
• MW: 391.4018
• MDL: MFCD01144253
• CID: 4645239
• Update Time: 2025-10-28

N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-BENZOTHIAZOL-2-YL-3-HYDROXY-PHENYL)-3-NITRO-BENZAMIDE
• Benzamide, N-[4-(2-benzothiazolyl)-3-hydroxyphenyl]-3-nitro-
• N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide

• MDL： MFCD01144253
• Inchi： InChI=1S/C20H13N3O4S/c24-17-11-13(21-19(25)12-4-3-5-14(10-12)23(26)27)8-9-15(17)20-22-16-6-1-2-7-18(16)28-20/h1-11,24H,(H,21,25)
• InChI Key： JEAHEAIQPROIEB-UHFFFAOYSA-N
• SMILES： O=[N+]([O-])C1=CC=CC(C(NC=2C=CC(=C(C2)O)C3=NC4=CC=CC=C4S3)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5

Additional information on N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide

N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide: A Comprehensive Overview

The compound with CAS No 313483-88-4, known as N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a hydroxyl group and a nitrobenzamide functional group. The benzothiazole ring system, a heterocyclic aromatic compound, is known for its stability and versatile reactivity, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing functional materials with tailored electronic properties. The presence of the nitro group introduces electron-withdrawing effects, which can significantly influence the compound's optical and electronic characteristics. This makes it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its electronic properties, the compound's hydroxyl group plays a crucial role in its reactivity and solubility. This functional group allows for further chemical modifications, enabling the synthesis of derivatives with enhanced functionalities. For instance, the hydroxyl group can be used to form hydrogen bonds or participate in condensation reactions, opening up possibilities for creating supramolecular assemblies or hybrid materials.

The synthesis of N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has improved the efficiency and yield of this process. These advancements have made it more feasible to scale up production for industrial applications.

From an environmental standpoint, the compound's stability and biodegradability are critical factors. Studies have shown that N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide exhibits moderate biodegradability under specific conditions, which is essential for its safe disposal and use in eco-friendly applications. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing any potential risks.

In conclusion, N-(4-Benzothiazol-2-yl-3-hydroxyphenyl)-3-nitro benzamide (CAS No 313483-88-4) is a versatile compound with a wide range of potential applications in materials science and organic chemistry. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in the development of next-generation functional materials. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.